- Application of a nucleophilic boryl complex in the frustrated Lewis pair: activation of H-H, B-H and C=C bonds with B(C6F5)3 and boryl-borate lithium, Chemical Communications (Cambridge, 2015, 51(25), 5505-5508
Cas no 1639887-57-2
1639887-57-2 structure
CAS No:1639887-57-2
MF:C34H35B2F15LiO6
MW:853.177163362503
CID:5688775
Update Time:2023-10-13
Chemical and Physical Properties
Names and Identifiers
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- Inchi： 1S/C26H15B2F15O2.2C4H10O2.Li/c1-25(2)26(3,4)45-27(44-25)5-6-28(7-10(29)16(35)22(41)17(36)11(7)30,8-12(31)18(37)23(42)19(38)13(8)32)9-14(33)20(39)24(43)21(40)15(9)34;2*1-5-3-4-6-2;/h6H,5H2,1-4H3;2*3-4H2,1-2H3;/q-2;;;+1
- InChI Key： GWGOYZVKPXNJME-UHFFFAOYSA-N
- SMILES： [B-](C1=C(C(F)=C(F)C(F)=C1F)F)(C1=C(C(F)=C(F)C(F)=C1F)F)(C1=C(C(F)=C(F)C(F)=C1F)F)[CH-]CB1OC(C)(C)C(C)(C)O1.COCCOC.O(CCOC)C.[Li+]
Production Method
Production Method 1
Reaction Conditions
1.1S:PhBr, 12 h, rt, 60 bar
1.2
1.2
Reference
Raw materials
Preparation Products
Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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